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Compound of Interest

Compound Name: Dipropetryn

Cat. No.: B1670747 Get Quote

Introduction
Dipropetryn is a pre-emergence herbicide belonging to the triazine class, used to control

weeds in various crops. Accurate quantification of Dipropetryn in environmental and

agricultural samples is crucial for regulatory compliance and safety assessment. This document

provides detailed protocols for the preparation and storage of Dipropetryn analytical standards

to ensure accuracy and reproducibility in analytical testing.

Physicochemical Properties
Proper preparation of analytical standards requires an understanding of the compound's

fundamental properties.
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Property Value Source

CAS Number 4147-51-7 [1][2][3][4][5]

Molecular Formula C11H21N5S

Molecular Weight 255.38 g/mol

Physical State Powder/Solid

Melting Point 104-106 °C

Water Solubility 16 mg/L (at 20 °C)

Solubility Soluble in organic solvents

Experimental Protocols
Preparation of Dipropetryn Stock Standard Solution
(1000 µg/mL)
This protocol describes the preparation of a 1000 µg/mL primary stock solution from a solid

Dipropetryn analytical standard.

Materials:

Dipropetryn analytical standard (solid, high purity)

Methanol (HPLC or analytical grade)

Acetonitrile (HPLC or analytical grade)

Analytical balance (readable to at least 0.01 mg)

10 mL volumetric flask (Class A)

Spatula

Weighing paper/boat

Pipettes and appropriate tips
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Amber glass vial with a screw cap for storage

Procedure:

Safety Precautions: Conduct all work in a well-ventilated fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-

resistant gloves. Refer to the Safety Data Sheet (SDS) for detailed safety information.

Weighing: Accurately weigh approximately 10 mg of the Dipropetryn analytical standard

onto a weighing paper or boat using an analytical balance. Record the exact weight.

Dissolution: Carefully transfer the weighed Dipropetryn powder into a 10 mL Class A

volumetric flask.

Solvent Addition: Add a small amount of methanol or acetonitrile (approximately 5-7 mL) to

the volumetric flask. Gently swirl the flask to dissolve the solid material completely.

Bringing to Volume: Once the solid is fully dissolved, bring the solution to the 10 mL mark

with the same solvent. Cap the flask and invert it several times (15-20 times) to ensure the

solution is homogeneous.

Calculation of Exact Concentration: Calculate the precise concentration of the stock solution

based on the actual weight of the standard and the final volume.

Concentration (µg/mL) = (Weight of standard in mg / 10 mL) * 1000

Transfer and Labeling: Transfer the stock solution to a labeled amber glass vial. The label

should include the compound name, concentration, solvent, preparation date, and initials of

the analyst.

Preparation of Working Standard Solutions
Working standards are prepared by diluting the stock solution to the desired concentrations for

calibration curves.

Materials:

Dipropetryn stock solution (1000 µg/mL)
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Methanol or Acetonitrile (as used for the stock solution)

Appropriate Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes

Procedure:

Example Dilution (for a 10 µg/mL working standard):

Pipette 100 µL of the 1000 µg/mL stock solution into a 10 mL volumetric flask.

Dilute to the mark with the appropriate solvent (methanol or acetonitrile).

Cap and invert the flask multiple times to ensure homogeneity.

Serial Dilutions: Prepare a series of working standards by performing serial dilutions to cover

the desired analytical range for the instrument.

Transfer and Labeling: Transfer each working standard to a separate, clearly labeled vial,

including the concentration and preparation date.

Storage and Stability
Proper storage is critical to maintain the integrity and stability of the analytical standards.
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Standard Type Storage Condition
Recommended
Duration

Notes

Solid Material -20°C in a desiccator 3 years
Protect from light and

moisture.

Stock Solution
-20°C to -80°C in

amber vials
1 to 6 months

Avoid repeated

freeze-thaw cycles.

Aliquot into smaller

volumes for daily use.

Working Solutions 2-8°C in amber vials Up to 1 month

Check for signs of

precipitation or

degradation before

use.

Note: Commercially available solutions of Dipropetryn in methanol may be stored at ambient

temperatures (>5 °C). However, for long-term storage of concentrated stock solutions prepared

in-house, colder temperatures are recommended to minimize solvent evaporation and potential

degradation.

Diagrams
Workflow for Standard Preparation and Storage
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Preparation of Stock Solution (1000 µg/mL)

Preparation of Working Standards

Storage

1. Weigh 10 mg Dipropetryn Solid

2. Transfer to 10 mL Volumetric Flask

3. Add Solvent (Methanol/Acetonitrile) & Dissolve

4. Bring to Volume & Homogenize

Stock Solution (1000 µg/mL)

5. Perform Serial Dilutions

Store Stock at -20°C

Working Standards (e.g., 0.1-10 µg/mL)

Store Working Standards at 2-8°C

Click to download full resolution via product page

Caption: Workflow for Dipropetryn standard preparation and storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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